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molecular formula C13H18N4O B8329863 5-Amino-2-[4-(2-hydroxyethyl)piperazin-1-yl]benzonitrile

5-Amino-2-[4-(2-hydroxyethyl)piperazin-1-yl]benzonitrile

Cat. No. B8329863
M. Wt: 246.31 g/mol
InChI Key: BDPSTMVJPYTUHM-UHFFFAOYSA-N
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Patent
US07015218B1

Procedure details

Ammonium chloride (1.5 g) and iron powder (13.8 g) were added to a mixed solvent of water (51 ml) and ethanol (170 ml), and the mixture was heated to 65° C. Then, 5-nitro-2-(2-hydroxyethylpiperazin-1-yl)benzonitrile (17 g) was added in parts over 20 min and the mixture was stirred at a refluxing temperature for 30 min. The reaction mixture was ice-cooled and filtrated. The solvent was evaporated under reduced pressure. To the residue was added aqueous sodium hydroxide solution and the mixture was extracted with toluene. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate, after which the solvent was evaporated under reduced pressure. Diisopropyl ether was added to the residue to allow crystallization. The crystals were recrystallized from a mixed solvent of ethyl acetate-n-hexane to give the title compound (13 g), melting point: 137–138° C.
Name
Ammonium chloride
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
water
Quantity
51 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
170 mL
Type
reactant
Reaction Step One
Name
iron
Quantity
13.8 g
Type
catalyst
Reaction Step One
Name
5-nitro-2-(2-hydroxyethylpiperazin-1-yl)benzonitrile
Quantity
17 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl-].[NH4+].O.[N+:4]([C:7]1[CH:8]=[CH:9][C:10]([N:15]2[CH2:20][CH2:19][NH:18][CH2:17][CH:16]2CCO)=[C:11]([CH:14]=1)[C:12]#[N:13])([O-])=O.[CH2:24]([OH:26])[CH3:25]>[Fe]>[NH2:4][C:7]1[CH:8]=[CH:9][C:10]([N:15]2[CH2:16][CH2:17][N:18]([CH2:25][CH2:24][OH:26])[CH2:19][CH2:20]2)=[C:11]([CH:14]=1)[C:12]#[N:13] |f:0.1|

Inputs

Step One
Name
Ammonium chloride
Quantity
1.5 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
water
Quantity
51 mL
Type
reactant
Smiles
O
Name
ethanol
Quantity
170 mL
Type
reactant
Smiles
C(C)O
Name
iron
Quantity
13.8 g
Type
catalyst
Smiles
[Fe]
Step Two
Name
5-nitro-2-(2-hydroxyethylpiperazin-1-yl)benzonitrile
Quantity
17 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=CC(=C(C#N)C1)N1C(CNCC1)CCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at a refluxing temperature for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled
FILTRATION
Type
FILTRATION
Details
filtrated
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
ADDITION
Type
ADDITION
Details
To the residue was added aqueous sodium hydroxide solution
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with toluene
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
after which the solvent was evaporated under reduced pressure
ADDITION
Type
ADDITION
Details
Diisopropyl ether was added to the residue
CUSTOM
Type
CUSTOM
Details
crystallization
CUSTOM
Type
CUSTOM
Details
The crystals were recrystallized from a mixed solvent of ethyl acetate-n-hexane

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
NC=1C=CC(=C(C#N)C1)N1CCN(CC1)CCO
Measurements
Type Value Analysis
AMOUNT: MASS 13 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.